3-Amino-2-methoxydibenzofuran
CAS No.: 5834-17-3
Cat. No.: VC1959679
Molecular Formula: C13H11NO2
Molecular Weight: 213.23 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 5834-17-3 |
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Molecular Formula | C13H11NO2 |
Molecular Weight | 213.23 g/mol |
IUPAC Name | 2-methoxydibenzofuran-3-amine |
Standard InChI | InChI=1S/C13H11NO2/c1-15-13-6-9-8-4-2-3-5-11(8)16-12(9)7-10(13)14/h2-7H,14H2,1H3 |
Standard InChI Key | SGQVWNYSHWQNOS-UHFFFAOYSA-N |
SMILES | COC1=C(C=C2C(=C1)C3=CC=CC=C3O2)N |
Canonical SMILES | COC1=C(C=C2C(=C1)C3=CC=CC=C3O2)N |
3-Amino-2-methoxydibenzofuran is a chemical compound with the CAS number 5834-17-3. It is a derivative of dibenzofuran, featuring an amino group at the 3-position and a methoxy group at the 2-position. This compound is of interest in various chemical and biological applications due to its unique structure and potential reactivity.
2.3. Safety Information
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Hazard Symbols: Xi - Irritant
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Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation)
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Precautionary Statements: P261 (Avoid breathing dust), P264 (Wash hands thoroughly after handling), P271 (Use only outdoors or in a well-ventilated area), P280 (Wear protective gloves/eye protection), P302+P352 (If on skin: Wash with plenty of soap and water), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present and easy to do. Continue rinsing)
Synthesis and Applications
3-Amino-2-methoxydibenzofuran is often used as a starting material in the synthesis of more complex compounds. For instance, it can be involved in the preparation of benzofuroquinazolinones, which have shown promising biological activities, including antiproliferative effects against various cancer cell lines .
3.1. Synthesis Methods
While specific synthesis methods for 3-amino-2-methoxydibenzofuran are not detailed in the available literature, it is typically purchased from chemical suppliers like Sigma-Aldrich . The compound can be purified using techniques such as crystallization or column chromatography .
3.2. Biological Activities
Derivatives of dibenzofurans, including those synthesized from 3-amino-2-methoxydibenzofuran, have been studied for their potential biological activities. For example, compounds like 3-(dipropylamino)-5-hydroxybenzofuro[2,3-f]quinazolin-1(2H)-one have shown significant cytotoxic activity against breast cancer cells and other tumor cell lines .
Market and Availability
3-Amino-2-methoxydibenzofuran is available from various chemical suppliers, including Sigma-Aldrich and Biosynth Carbosynth. The prices vary depending on the purity and quantity of the compound. For instance, a 25g quantity of 97% purity from Sigma-Aldrich is priced around $151, while a 10g quantity of 95% purity from Biosynth Carbosynth costs approximately $130 .
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